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Compound of Interest

Compound Name: 1-Decanol-d2-2

Cat. No.: B12372027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the molecular weight and related

properties of 1-Decanol-d2-2, a deuterated form of 1-Decanol.

Chemical Identity and Properties
1-Decanol-d2-2 is a stable isotope-labeled version of 1-Decanol, where two hydrogen atoms

on the second carbon have been replaced by deuterium. This isotopic substitution is a valuable

tool in various research applications, including metabolic studies, reaction mechanism analysis,

and as an internal standard in mass spectrometry.

Quantitative Data Summary
The key quantitative data for 1-Decanol-d2-2 is presented in the table below for easy

reference and comparison.

Property Value Source

Molecular Weight 160.29 [1][2]

Chemical Formula C₁₀H₂₀D₂O [1][2]

CAS Number 1335435-63-6 [1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b12372027?utm_src=pdf-interest
https://www.benchchem.com/product/b12372027?utm_src=pdf-body
https://www.benchchem.com/product/b12372027?utm_src=pdf-body
https://www.benchchem.com/product/b12372027?utm_src=pdf-body
https://www.medchemexpress.com/1-decanol-d2-2.html
https://shop.lucerna-chem.ch/8250110/1-decanol-d2-2
https://www.medchemexpress.com/1-decanol-d2-2.html
https://shop.lucerna-chem.ch/8250110/1-decanol-d2-2
https://www.medchemexpress.com/1-decanol-d2-2.html
https://shop.lucerna-chem.ch/8250110/1-decanol-d2-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For comparison, the non-deuterated 1-Decanol has a molecular formula of C₁₀H₂₂O and a

molecular weight of approximately 158.28 g/mol .[3][4][5]

Experimental Protocols
This document focuses on the intrinsic molecular properties of 1-Decanol-d2-2. As such,

experimental protocols for its synthesis or use are beyond the current scope. Researchers

should refer to specific literature or manufacturer's guidelines for detailed experimental

procedures.

Signaling Pathways and Logical Relationships
The determination of a molecule's weight is a fundamental calculation based on its atomic

composition and does not involve biological signaling pathways or complex experimental

workflows. Therefore, a corresponding diagram is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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